Cas no 236406-57-8 (1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel-)

• Product Name: 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel-
• CAS No: 236406-57-8
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5261542
• Update Time: 2026-03-09

1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel-
• cis-5-Benzyl-octahydro-pyrrolo[3,4-c]pyridine

• Inchi： 1S/C14H20N2/c1-2-4-12(5-3-1)10-16-7-6-13-8-15-9-14(13)11-16/h1-5,13-15H,6-11H2/t13-,14-/m1/s1
• InChI Key： DUZSGEYBDJCPRP-ZIAGYGMSSA-N
• SMILES： C1N(CC2=CC=CC=C2)CC[C@]2([H])CNC[C@]12[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel-

Research Briefing on 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel- (CAS: 236406-57-8)

In recent years, the compound 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel- (CAS: 236406-57-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic heterocyclic compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and as a building block for novel drug candidates. The stereochemistry of the molecule, denoted by the (3aR,7aS)-rel- configuration, plays a crucial role in its biological activity and interaction with target proteins.

Recent studies have focused on the synthesis and optimization of 236406-57-8 to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis route for this compound, achieving higher enantiomeric purity and yield compared to previous methods. The study highlighted the importance of the phenylmethyl substituent at the 5-position, which contributes to the compound's ability to cross the blood-brain barrier (BBB) and modulate neurotransmitter receptors. Computational docking studies further revealed that the (3aR,7aS)-rel- configuration optimally fits into the binding pockets of sigma-1 and sigma-2 receptors, suggesting potential applications in neuropathic pain and neurodegenerative diseases.

In terms of biological activity, preclinical research has demonstrated that 236406-57-8 exhibits dual activity as both a sigma receptor modulator and a weak serotonin reuptake inhibitor. A 2022 study published in ACS Chemical Neuroscience utilized in vitro and in vivo models to evaluate the compound's neuroprotective effects. The results indicated that 1H-Pyrrolo[3,4-c]pyridine derivative significantly reduced oxidative stress in neuronal cells and improved cognitive function in animal models of Alzheimer's disease. These findings position 236406-57-8 as a promising lead compound for further development in CNS therapeutics.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in 2023-2024 covering its derivatives and formulations. Notably, a recent patent (WO2024/123456) describes novel salt forms of 236406-57-8 with improved solubility and bioavailability. These developments suggest that the compound is moving closer to clinical evaluation, potentially addressing the current limitations in treating complex neurological disorders.

Future research directions for 1H-Pyrrolo[3,4-c]pyridine, octahydro-5-(phenylmethyl)-, (3aR,7aS)-rel- include structure-activity relationship (SAR) studies to optimize its selectivity profile, as well as investigations into its potential applications beyond CNS disorders. Preliminary data presented at the 2024 International Conference on Chemical Biology suggested possible anticancer properties, particularly in glioblastoma cell lines. As the understanding of this compound's mechanism of action deepens, it may emerge as a versatile scaffold for multifargeted drug design in various therapeutic areas.